Cas no 19984-46-4 (1-(1-Adamantyl)piperazine)

• Product Name: 1-(1-Adamantyl)piperazine
• CAS No: 19984-46-4
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• MDL: MFCD01748381
• CID: 161382
• PubChem ID: 35373
• Update Time: 2025-10-24

1-(1-Adamantyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-Adamantyl)Piperazine
• 1-Adamantan-1-yl-piperazine
• CBDivE_008490
• 19984-46-4
• SCHEMBL252748
• Oprea1_492935
• DTXSID10173779
• AKOS003745216
• Piperazine, 1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-Adamantyl)-piperazine
• Piperazine, 1-tricyclo(3.3.1.13,7)dec-1-yl-
• N-1-Adamantylpiperazine
• 1-(1-Adamantyl)piperazine, AldrichCPR
• AH-034/08826035
• SR-01000395808-1
• adamantylpiperazine
• Cambridge id 5236741
• HMS1550D11
• MFCD01748381
• AKOS005429967
• FT-0677964
• TimTec1_005709
• 1-Adamantyl-piperazine
• Piperazine, 1-(1-adamantyl)-
• A814133
• LS-01039
• SR-01000395808
• AB00076209-01
• 1-(1-Adamantyl)piperazine #
• NCGC00173585-01
• AKOS000732643
• Oprea1_578743
• 1-(adamantan-1-yl)piperazine
• 1-(N-Piperazino)adamantane
• CS-0315071
• Piperazine, 1-tricyclo[3.3.1.1]dec-1-yl-
• DB-016998
• STK402270
• 1-[(3s,5s,7s)-tricyclo[3.3.1.1~3,7~]dec-1-yl]piperazine
• BBL013461
• ALBB-000034
• 1-(1-Adamantyl)piperazine

• MDL： MFCD01748381
• Inchi： 1S/C14H24N2/c1-3-16(4-2-15-1)14-8-11-5-12(9-14)7-13(6-11)10-14/h11-13,15H,1-10H2
• InChI Key： DXYGTOJPNHDXRM-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 220.19400
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.12710

1-(1-Adamantyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(1-Adamantyl)piperazine

Comprehensive Overview of 1-(1-Adamantyl)piperazine (CAS No. 19984-46-4): Properties, Applications, and Research Insights

1-(1-Adamantyl)piperazine (CAS No. 19984-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines the rigid adamantane moiety with the versatile piperazine ring, offering distinct chemical and physical properties. Researchers are increasingly exploring its potential as a pharmacophore in drug design, particularly for targeting central nervous system (CNS) disorders and antiviral therapies. The compound's lipophilicity and steric effects make it valuable for optimizing drug delivery systems.

The growing interest in adamantane derivatives like 1-(1-Adamantyl)piperazine stems from their ability to enhance blood-brain barrier (BBB) penetration—a critical factor in neurotherapeutic development. Recent studies highlight its role in modulating dopamine receptors and sigma-1 receptors, aligning with current trends in neurodegenerative disease research. Additionally, its thermal stability has sparked investigations into high-performance polymer additives, addressing industry demands for heat-resistant materials.

From a synthetic chemistry perspective, CAS 19984-46-4 serves as a key intermediate for N-functionalized piperazines, a class of compounds frequently used in medicinal chemistry. Its cage-like structure contributes to conformational rigidity, which improves binding selectivity in enzyme inhibition applications. These characteristics have led to patents involving 1-(1-Adamantyl)piperazine for antidepressant and nootropic formulations, reflecting the pharmaceutical industry's focus on mental health therapeutics.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing 1-(1-Adamantyl)piperazine purity, given its importance in preclinical studies. The compound's logP value (a measure of lipophilicity) and hydrogen bonding capacity are frequently discussed in QSAR modeling forums, demonstrating its relevance in computational drug design. Furthermore, its low toxicity profile in preliminary assays supports its viability for further biomedical applications.

In material science, researchers leverage the steric bulk of adamantyl groups to create microporous frameworks for gas storage and catalysis. The compound's derivatives show promise in organic electronics, particularly for hole-transport materials in OLED devices—a hot topic in renewable energy circles. Such interdisciplinary applications underscore why CAS 19984-46-4 remains a subject of active investigation across academic and industrial laboratories.

Environmental considerations also shape discussions around 1-(1-Adamantyl)piperazine. Its biodegradability and eco-friendly synthesis routes align with the green chemistry movement, addressing regulatory pressures for sustainable chemical production. Recent publications describe microwave-assisted synthesis methods to reduce reaction times and energy consumption, reflecting broader trends in process optimization.

For suppliers and distributors, accurate spectral data (including IR and mass spectra) of 19984-46-4 are crucial for quality control. The compound's crystalline form and solubility profiles in various organic solvents are frequently documented in technical datasheets, serving as vital references for formulation scientists. As demand grows for high-purity building blocks, 1-(1-Adamantyl)piperazine continues to be a staple in fine chemical catalogs.

Emerging research explores metal-organic frameworks (MOFs) incorporating adamantyl-piperazine hybrids for carbon capture technologies—an area gaining traction due to climate change mitigation initiatives. The compound's three-dimensional geometry facilitates the design of tailored pore structures, making it valuable for molecular sieves. These developments position CAS 19984-46-4 at the intersection of environmental science and advanced materials innovation.